Cas no 126591-36-4 (1,3,5-Triazin-2(1H)-one,5,5'-methylenebis[tetrahydro-1,3-dimethyl-)

• Product Name: 1,3,5-Triazin-2(1H)-one,5,5'-methylenebis[tetrahydro-1,3-dimethyl-
• CAS No: 126591-36-4
• MF: C₁₁H₂₂N₆O₂
• MW: 270.331381320953
• CID: 223029
• PubChem ID: 145579
• Update Time: 2025-04-19

1,3,5-Triazin-2(1H)-one,5,5'-methylenebis[tetrahydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-[(3,5-dimethyl-4-oxo-1,3,5-triazinan-1-yl)methyl]-1,3-dimethyl-1,3,5-triazinan-2-one
• 5,5'-Methylene-bis(2-keto-1,3-dimethyltetrahydro-1,3,5-triazine
• DTXSID60155242
• 126591-36-4
• 1,3,5-Triazin-2(1H)-one,5,5'-methylenebis[tetrahydro-1,3-dimethyl-

• Inchi： 1S/C11H22N6O2/c1-12-5-16(6-13(2)10(12)18)9-17-7-14(3)11(19)15(4)8-17/h5-9H2,1-4H3
• InChI Key： VLJFBQORFVZBSR-UHFFFAOYSA-N
• SMILES： O=C1N(C)CN(CN1C)CN1CN(C)C(N(C)C1)=O

Computed Properties

• Exact Mass: 270.18066
• Monoisotopic Mass: 270.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.196
• Boiling Point: 424.8°C at 760 mmHg
• Flash Point: 189.1°C
• Refractive Index: 1.539
• PSA: 53.58